Cas no 769-32-4 (1(2H)-Azulenone,3,4,5,6,7,8-hexahydro-)

• Product Name: 1(2H)-Azulenone,3,4,5,6,7,8-hexahydro-
• CAS No: 769-32-4
• MF: C₁₀H₁₄O
• MW: 150.217563152313
• CID: 569268
• PubChem ID: 69857
• Update Time: 2025-04-19

1(2H)-Azulenone,3,4,5,6,7,8-hexahydro- Chemical and Physical Properties

Names and Identifiers

• 1(2H)-Azulenone,3,4,5,6,7,8-hexahydro-
• 3,4,5,6,7,8-Hexahydroazulen-1(2H)-one
• 3,4,5,6,7,8-hexahydro-2H-azulen-1-one
• YOKZDALFYWMEHH-UHFFFAOYSA-N
• DTXSID00227694
• NS00037861
• EINECS 212-208-0
• SCHEMBL8350165
• 3,4,5,6,7,8-hexahydro-1(2H)-azulenone
• 769-32-4

• Inchi： 1S/C10H14O/c11-10-7-6-8-4-2-1-3-5-9(8)10/h1-7H2
• InChI Key： YOKZDALFYWMEHH-UHFFFAOYSA-N
• SMILES： O=C1CCC2CCCCCC=21

Computed Properties

• Exact Mass: 150.10452
• Monoisotopic Mass: 150.104
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1A^2
• XLogP3: 2

Experimental Properties

• Density: 1.02
• Boiling Point: 272.2°C at 760 mmHg
• Flash Point: 105.6°C
• Refractive Index: 1.51
• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones